Cas no 2301886-07-5 (3-acetamido-2,4-difluorobenzoic acid)

• Product Name: 3-acetamido-2,4-difluorobenzoic acid
• CAS No: 2301886-07-5
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• CID: 5638584
• PubChem ID: 138473189
• Update Time: 2025-10-28

3-acetamido-2,4-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(acetylamino)-2,4-difluoro-
• 3-acetamido-2,4-difluorobenzoic acid

• Inchi： 1S/C9H7F2NO3/c1-4(13)12-8-6(10)3-2-5(7(8)11)9(14)15/h2-3H,1H3,(H,12,13)(H,14,15)
• InChI Key： MTAINHAKNCYKNO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(NC(C)=O)=C1F

Experimental Properties

• Density: 1.499±0.06 g/cm3(Predicted)
• Boiling Point: 389.3±42.0 °C(Predicted)
• pka: 3.00±0.10(Predicted)

Additional information on 3-acetamido-2,4-difluorobenzoic acid

Comprehensive Guide to 3-Acetamido-2,4-difluorobenzoic Acid (CAS No. 2301886-07-5): Properties, Applications, and Market Insights

3-Acetamido-2,4-difluorobenzoic acid (CAS No. 2301886-07-5) is a fluorinated benzoic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its acetamido and difluoro substitutions, has garnered attention due to its unique chemical properties and versatility in synthetic applications. As the demand for fluorinated organic compounds grows, understanding this molecule's role in modern chemistry becomes increasingly important.

The molecular structure of 3-acetamido-2,4-difluorobenzoic acid features a benzoic acid core with strategic fluorine substitutions at the 2 and 4 positions, along with an acetamido group at the 3 position. This arrangement contributes to its enhanced stability and bioavailability, making it particularly valuable in drug discovery. Researchers frequently search for "fluorinated benzoic acid derivatives" and "difluorobenzoic acid applications," reflecting the growing interest in this chemical space.

In pharmaceutical applications, 3-acetamido-2,4-difluorobenzoic acid serves as a key intermediate in the synthesis of various bioactive molecules. Its fluorine atoms improve metabolic stability and membrane permeability, addressing common challenges in drug development. Recent studies on "fluorine in medicinal chemistry" highlight how compounds like this are revolutionizing treatments for chronic diseases, aligning with current healthcare trends.

The agrochemical industry also benefits from 3-acetamido-2,4-difluorobenzoic acid's properties, particularly in developing next-generation pesticides with improved environmental profiles. As sustainability becomes a global priority, searches for "eco-friendly agrochemical intermediates" have surged, positioning this compound as a relevant solution. Its selective reactivity allows for targeted modifications, reducing unwanted environmental impacts.

From a synthetic chemistry perspective, 3-acetamido-2,4-difluorobenzoic acid offers multiple advantages. The electron-withdrawing effects of fluorine atoms facilitate various coupling reactions, while the acetamido group provides an additional handle for further functionalization. These features make it valuable for creating "complex molecular architectures," a hot topic in materials science and nanotechnology research.

Market analysis reveals increasing demand for fluorinated building blocks like 3-acetamido-2,4-difluorobenzoic acid, driven by expanding pharmaceutical R&D budgets and agricultural innovation. The compound's CAS No. 2301886-07-5 serves as a crucial identifier for procurement and regulatory compliance, frequently appearing in supplier databases and research publications.

Quality control for 3-acetamido-2,4-difluorobenzoic acid typically involves advanced analytical techniques such as HPLC and NMR spectroscopy. Purity standards often exceed 98%, meeting the stringent requirements of pharmaceutical-grade intermediates. Researchers investigating "analytical methods for fluorinated compounds" will find this substance particularly interesting for method development and validation studies.

Storage and handling recommendations for 3-acetamido-2,4-difluorobenzoic acid emphasize protection from moisture and extreme temperatures. While not classified as hazardous under standard conditions, proper laboratory practices should be followed when working with this fine chemical. These precautions align with growing industry focus on "safe chemical handling protocols" and "green chemistry principles."

The future outlook for 3-acetamido-2,4-difluorobenzoic acid appears promising, with potential applications emerging in materials science and specialty chemicals. As research into "fluorine-containing functional materials" advances, this compound's unique combination of fluorine substitution and carboxylic acid functionality may unlock new technological applications.

For researchers and industry professionals seeking detailed information about CAS No. 2301886-07-5, technical datasheets provide comprehensive specifications including melting point, solubility characteristics, and spectral data. These resources address common search queries like "3-acetamido-2,4-difluorobenzoic acid properties" and "difluorobenzoic acid derivatives synthesis," serving as valuable references for chemical development projects.